![molecular formula C9H9FN2O B2358566 7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one CAS No. 1025898-12-7](/img/structure/B2358566.png)
7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one
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Description
7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a nitrogen atom in its ring structure. The chemical formula of 7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one is C10H9FN2O.
Scientific Research Applications
Synthesis and Transformation
- Synthesis and Derivative Formation : 7-Amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one is used in the synthesis of various fluorinated heterocycles, which are important in pharmaceuticals and agrochemicals. It acts as a building block in the synthesis of potential central nervous system drug candidates (Hargitai et al., 2018).
Antimycobacterial Properties
- Antimycobacterial Activity : Certain derivatives of 7-Amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one have been synthesized and shown to exhibit significant in vitro and in vivo antimycobacterial activities against various strains of Mycobacterium tuberculosis (Senthilkumar et al., 2009).
Fluorescence Studies
- Fluorophore Synthesis and Hybridization : Novel fluorophores derived from 7-Amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one have been synthesized and studied for their fluorescence properties in various organic solvents. These fluorophores are used in labeling of nucleosides and show higher hybridization affinity compared to unlabelled oligodeoxyribonucleotides (Singh & Singh, 2007).
Antibacterial Applications
- Antibacterial Activity : Compounds synthesized from 7-Amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one have shown potent antibacterial activities against both Gram-positive and Gram-negative bacteria, which can be crucial in developing new treatments for various bacterial infections (Al-Hiari et al., 2007).
Crystal Structure Analysis
- X-Ray Diffraction Studies : The crystal structure of compounds related to 7-Amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one has been determined using X-ray diffraction. This is pivotal in understanding the molecular structure and properties of these compounds (Wang et al., 2006).
properties
IUPAC Name |
7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2O/c10-7-3-5-1-2-12-9(13)6(5)4-8(7)11/h3-4H,1-2,11H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIZIXEGXKKMGHF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=CC(=C(C=C21)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one | |
CAS RN |
1025898-12-7 |
Source
|
Record name | 7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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